Cas no 886761-81-5 (2-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol)

2-Fluoro-3-(trifluoromethyl)phenylethan-1-ol is a fluorinated aromatic alcohol with a molecular structure featuring both fluorine and trifluoromethyl substituents on the phenyl ring. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in pharmaceutical and agrochemical applications. The presence of electron-withdrawing groups enhances its reactivity in nucleophilic substitution and coupling reactions. Its well-defined stereochemistry and high purity make it suitable for use in chiral synthesis and medicinal chemistry research. The compound's stability under standard conditions ensures reliable handling and storage, while its distinct structural features contribute to its utility in designing bioactive molecules with tailored properties.
2-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol structure
886761-81-5 structure
Product Name:2-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol
CAS No:886761-81-5
MF:C9H8F4O
MW:208.152836799622
MDL:MFCD06660360
CID:712898
PubChem ID:17999364
Update Time:2025-05-23

2-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol,2-fluoro-3-(trifluoromethyl)-
    • 2-[2-Fluoro-3-(trifluoromethyl)phenyl]ethanol
    • 2-(2-Fluoro-3-trifluoromethylphenyl)ethanol
    • 2-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol
    • JS-4531
    • 886761-81-5
    • 2-[2-fluoro-3-(trifluoromethyl)phenyl]ethan-1-ol
    • MFCD06660360
    • DTXSID00592354
    • EN300-1931426
    • 2-(2-Fluoro-3-(trifluoromethyl)phenyl)ethanol
    • CS-0268614
    • 2-(2-Fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol
    • AKOS015957004
    • G72853
    • MDL: MFCD06660360
    • Inchi: 1S/C9H8F4O/c10-8-6(4-5-14)2-1-3-7(8)9(11,12)13/h1-3,14H,4-5H2
    • InChI Key: SFTYBQIPZKIFOA-UHFFFAOYSA-N
    • SMILES: FC1C(C(F)(F)F)=CC=CC=1CCO

Computed Properties

  • Exact Mass: 208.05100
  • Monoisotopic Mass: 208.05112752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Refractive Index: 1.4551
  • PSA: 20.23000
  • LogP: 2.37930

2-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol Pricemore >>

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Additional information on 2-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol

2-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol: A Comprehensive Overview

The compound 2-fluoro-3-trifluoromethylphenylethan-1-ol, also known by its CAS number CAS No. 886761-81-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, advanced materials development, and as an intermediate in the synthesis of complex molecules. In this article, we delve into the properties, applications, and the latest research findings related to this compound.

Chemical Structure and Properties

2-fluoro-3-trifluoromethylphenylethan-1-ol features a phenyl ring substituted with a fluoro group at the 2-position and a trifluoromethyl group at the 3-position. The hydroxyl group (-OH) is attached to the ethyl chain, making it an alcohol derivative. The presence of fluorine atoms significantly influences the compound's physical and chemical properties. Fluorine's electronegativity enhances the stability of the molecule and imparts unique electronic characteristics, which are advantageous in various chemical reactions.

The compound exhibits a melting point of approximately -5°C and a boiling point around 95°C under standard conditions. Its solubility in water is moderate, while it shows excellent solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in both aqueous and organic reaction environments.

Applications in Drug Discovery

The pharmaceutical industry has shown growing interest in 2-fluoro-3-trifluoromethylphenylethan-1-ol due to its potential as a building block for drug molecules. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in disease pathways.

In one notable study published in 2023, scientists demonstrated that derivatives of this compound could effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation. This finding opens new avenues for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

Role in Materials Science

Beyond pharmaceuticals, CAS No. 886761-81-5 has found applications in materials science, particularly in the development of advanced polymers and coatings. The fluorinated groups present in the molecule contribute to improved thermal stability and resistance to UV degradation, making it ideal for high-performance materials.

A recent breakthrough involves the use of this compound as a monomer in the synthesis of fluoropolymers with enhanced mechanical properties. These polymers are being explored for use in aerospace applications due to their lightweight and durability under extreme conditions.

Synthesis and Manufacturing

The synthesis of 2-fluoro-3-trifluoromethylphenylethan-1-ol typically involves multi-step reactions starting from aromatic precursors. A common approach includes nucleophilic substitution followed by hydroxylation to introduce the hydroxyl group. Researchers have optimized these processes to achieve higher yields and better purity levels.

In a study published earlier this year, chemists developed a novel catalytic method for synthesizing this compound using palladium catalysts. This method not only enhances reaction efficiency but also reduces environmental impact by minimizing waste generation.

Environmental Considerations

As industries increasingly prioritize sustainability, understanding the environmental impact of compounds like CAS No. 886761-81-5 becomes crucial. Recent research has focused on assessing its biodegradability and toxicity levels under various conditions.

Preliminary studies indicate that while the compound exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments requires further investigation. Regulatory bodies are actively monitoring its use to ensure compliance with environmental standards.

Future Prospects

The future of CAS No. 886761-81_5 looks promising as researchers continue to unlock its potential across diverse applications. Ongoing studies aim to explore its role as a precursor for novel drug candidates and advanced materials with tailored properties.

In conclusion, CAS No. 886761_5 stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure combined with favorable physical properties positions it as a valuable asset for both academic research and industrial development.

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